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Compound of Interest

Compound Name: Ribalinine

Cat. No.: B15364802 Get Quote

Despite its identification as a unique quinolone alkaloid, the natural compound ribalinine
remains largely unexplored within the scientific community. A comprehensive review of

available literature and databases reveals a significant absence of research into its potential

therapeutic applications, mechanism of action, and overall biological activity. At present, there

is insufficient data to support the creation of an in-depth technical guide for researchers and

drug development professionals.

Ribalinine is cataloged in chemical databases such as PubChem, identified by its chemical

formula C15H17NO3 and IUPAC name 3-hydroxy-2,2,10-trimethyl-3,4-dihydropyrano[2,3-

b]quinolin-5-one.[1] It is known to be a constituent of the plant Balfourodendron riedelianum, a

tree native to South America. While traditional uses of Balfourodendron riedelianum have been

reported, scientific investigation into the specific properties of its isolated compounds, including

ribalinine, is scarce.

Currently, there are no publicly accessible records of clinical trials involving ribalinine, nor are

there detailed experimental protocols or quantitative data from preclinical studies. The

PubChem database, a comprehensive resource for chemical and biological information, does

not contain any specific bioassay results for ribalinine or its known synonyms (NSC611119,

CHEMBL279711) that would provide insights into its biological effects.[1] This lack of data

prevents any meaningful analysis of its efficacy, potency (e.g., IC50 or EC50 values), or

potential cellular targets.
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Consequently, the creation of signaling pathway diagrams, experimental workflow

visualizations, and structured data tables—as requested for a technical guide—is not feasible.

The foundational scientific knowledge required to populate such materials is not available in the

public domain.

Further research, including initial in vitro and in vivo screening studies, would be necessary to

elucidate the pharmacological profile of ribalinine and to determine if it holds any promise as a

therapeutic agent. Until such primary research is conducted and published, ribalinine will

remain a compound of chemical interest with unknown potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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